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Compound of Interest

Compound Name: PP121

Cat. No.: B1679063

Audience: Researchers, scientists, and drug development professionals.

Introduction

PP121 is a potent and selective dual inhibitor of receptor tyrosine kinases (RTKs) and
phosphoinositide 3-kinases (PI13Ks).[1][2] It has been utilized in various studies to investigate
cellular signaling pathways, particularly those involved in cell proliferation, survival, and
migration.[1][3] Western blotting is a key immunological technique used to detect and quantify
specific proteins in a complex mixture, making it an essential tool for assessing the effects of
inhibitors like PP121 on cellular targets. These application notes provide detailed protocols for
utilizing PP121 in conjunction with Western blotting to study its impact on protein expression
and phosphorylation status.

Mechanism of Action

PP121 exerts its inhibitory effects by targeting both tyrosine kinases and PI3Ks.[2] This dual
inhibition allows for the simultaneous blockade of multiple pro-tumorigenic signaling pathways.
[2] Key pathways affected by PP121 include the MAPK/Akt and PI3K/mTOR signaling
cascades.[1][4] By inhibiting these pathways, PP121 can modulate the phosphorylation state
and expression levels of downstream effector proteins.

Signaling Pathway Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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